Cas no 1568185-23-8 ((1R)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol
• CAS No: 1568185-23-8
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 4729614
• PubChem ID: 51891240
• Update Time: 2024-11-07

(1R)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-methanesulfonylphenyl)ethan-1-ol
• (1R)-2-Amino-1-(4-methanesulfonylphenyl)ethan-1-ol
• 2-amino-1-[4-(methylsulfonyl)phenyl]-1-ethanol
• EN300-1147409
• 1568185-23-8
• AKOS021320887
• (1R)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol

• Inchi： 1S/C9H13NO3S/c1-14(12,13)8-4-2-7(3-5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3
• InChI Key： PJIINHIXSQPBBO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(CN)O)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8
• XLogP3: -0.6